Cas no 58550-47-3 (1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea ethanedioate (1:1))
58550-47-3 structure
Product Name:1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea ethanedioate (1:1)
CAS No:58550-47-3
MF:C11H14N4O6
MW:298.252062320709
CID:1611892
PubChem ID:151795
Update Time:2025-04-21
1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea ethanedioate (1:1) Chemical and Physical Properties
Names and Identifiers
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- 1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea ethanedioate (1:1)
- Urea, N-ethyl-N-nitroso-N'-(3-pyridinylmethyl)-, ethanedioate (1:1)
- 1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea,oxalic acid
- DTXSID50207269
- 58550-47-3
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- Inchi: 1S/C9H12N4O2.C2H2O4/c1-2-13(12-15)9(14)11-7-8-4-3-5-10-6-8;3-1(4)2(5)6/h3-6H,2,7H2,1H3,(H,11,14);(H,3,4)(H,5,6)
- InChI Key: NLMOBWYYLNHWOC-UHFFFAOYSA-N
- SMILES: O=C(N(CC)N=O)NCC1C=NC=CC=1.OC(C(=O)O)=O
Computed Properties
- Exact Mass: 298.09142
- Monoisotopic Mass: 298.091334
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 149
Experimental Properties
- Boiling Point: 546.2°C at 760 mmHg
- Flash Point: 284.1°C
- PSA: 149.26
1-ethyl-1-nitroso-3-(pyridin-3-ylmethyl)urea ethanedioate (1:1) Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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